Cas no 57543-62-1 (6-Methoxy-2H-chromene-3-carboxylic acid)

6-Methoxy-2H-chromene-3-carboxylic acid is a chromene derivative featuring a methoxy substituent at the 6-position and a carboxylic acid functional group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of heterocyclic compounds and pharmacologically active molecules. Its structural framework is valuable for constructing fused ring systems, often utilized in medicinal chemistry and material science. The presence of both electron-donating (methoxy) and electron-withdrawing (carboxylic acid) groups enhances its reactivity in selective transformations. It is commonly employed in the synthesis of flavonoids, coumarins, and other bioactive scaffolds, offering a balance of stability and synthetic utility for researchers.

6-Methoxy-2H-chromene-3-carboxylic acid structure

57543-62-1 structure

Product Name:6-Methoxy-2H-chromene-3-carboxylic acid

CAS No:57543-62-1

MF:C₁₁H₁₀O₄

MW:206.194703578949

MDL:MFCD00202057

CID:843773

PubChem ID:2764028

Update Time:2025-10-19

6-Methoxy-2H-chromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-Methoxy-2H-chromene-3-carboxylic acid
- DTXSID90377258
- VOOCQPOSPBMQSK-UHFFFAOYSA-N
- CCG-147970
- MFCD00202057
- 57543-62-1
- 6-Methoxy-2H-chromene-3-carboxylic acid, AldrichCPR
- AKOS000623158
- BBL028383
- Z228588852
- SY173477
- F2121-0015
- 6-Methoxy-2H-3-chromenecarboxylic acid
- STL372922
- DB-072332
- SCHEMBL3198679
- HMS3449D15
- 6-Methoxy-2H-chromene-3-carboxylicacid
- AB04730
- EN300-49437
- J-519451
- 5G-302S
- MDL： MFCD00202057
- Inchi： 1S/C11H10O4/c1-14-9-2-3-10-7(5-9)4-8(6-15-10)11(12)13/h2-5H,6H2,1H3,(H,12,13)
- InChI Key： VOOCQPOSPBMQSK-UHFFFAOYSA-N
- SMILES： O1CC(C(=O)O)=CC2C=C(C=CC1=2)OC

Computed Properties

Exact Mass: 206.05800
Monoisotopic Mass: 206.05790880g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 55.8Å²

Experimental Properties

Melting Point: 190-192°C
PSA: 55.76000
LogP: 1.55560

6-Methoxy-2H-chromene-3-carboxylic acid Security Information

Hazard Category Code： 36
Safety Instruction： 26
Hazardous Material Identification：
HazardClass：IRRITANT

6-Methoxy-2H-chromene-3-carboxylic acid Pricemore >>

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TRC	M224333-50mg	6-Methoxy-2H-chromene-3-carboxylic Acid	57543-62-1		50mg	$ 50.00	2022-06-04